1,1-Diethyl-3,3-diheptylurea

• Molecular Formula: C19H40N2O
• Molecular Weight: 312.5 g/mol
• IUPAC Name: 1,1-diethyl-3,3-diheptylurea
• InChI: InChI=1S/C19H40N2O/c1-5-9-11-13-15-17-21(18-16-14-12-10-6-2)19(22)20(7-3)8-4/h5-18H2,1-4H3
• InChI Key: NCNOHIFPJKVOIA-UHFFFAOYSA-N
• SMILES: CCCCCCCN(CCCCCCC)C(=O)N(CC)CC
• Synonyms: 1,2 Dihexadecyl sn Glycerophosphocholine; 1,2 Dipalmitoyl Glycerophosphocholine; 1,2 Dipalmitoylphosphatidylcholine; 1,2-Dihexadecyl-sn-Glycerophosphocholine; 1,2-Dipalmitoyl-Glycerophosphocholine; 1,2-Dipalmitoylphosphatidylcholine; Dipalmitoyl Phosphatidylcholine; Dipalmitoylglycerophosphocholine; Dipalmitoyllecithin; Dipalmitoylphosphatidylcholine; Phosphatidylcholine, Dipalmitoyl

Description

1,1-Diethyl-3,3-diheptylurea is a urea derivative characterized by ethyl and heptyl substituents on the nitrogen atoms of the urea core. The heptyl groups (C₇H₁₅) confer significant hydrophobicity, distinguishing it from shorter-chain analogs like 1,1-diethyl-3,3-dipropylurea (C₃H₇ substituents) .

Preparation Methods

Synthetic Routes and Reaction Conditions

1,2-Dipalmitoylphosphatidylcholine can be synthesized from glyceryl phosphoryl choline and palmitic acid through a condensation reaction . The reaction typically involves the following steps:

Protection: Protecting the hydroxyl groups of glyceryl phosphoryl choline.

Condensation: Condensing the protected glyceryl phosphoryl choline with palmitic acid.

Deprotection: Removing the protective groups to yield the final product.

Industrial Production Methods

The industrial production of 1,2-Dipalmitoylphosphatidylcholine involves similar steps but on a larger scale. The process is optimized for higher yields and purity, making it suitable for pharmaceutical applications such as injections, tablets, and capsules .

Chemical Reactions Analysis

1,2-Dipalmitoylphosphatidylcholine undergoes various chemical reactions, including:

Hydrolysis: Catalyzed by phospholipase D, which hydrolyzes 1,2-Dipalmitoylphosphatidylcholine to 1,2-Dipalmitoylphosphatidic acid.

Oxidation: The palmitic acid chains can undergo oxidation under specific conditions.

Substitution: The choline head-group can be substituted with other functional groups under appropriate conditions.

Common reagents used in these reactions include phospholipase D for hydrolysis and oxidizing agents for oxidation reactions. The major products formed include 1,2-Dipalmitoylphosphatidic acid and various oxidized derivatives .

Scientific Research Applications

1,2-Dipalmitoylphosphatidylcholine has numerous scientific research applications:

Chemistry: Used in the study of liposomes and membrane dynamics.

Biology: Plays a crucial role in pulmonary surfactants, essential for lung function.

Medicine: Used in the formulation of liposomal drug delivery systems.

Industry: Employed in the production of pharmaceuticals and cosmetics.

Mechanism of Action

1,2-Dipalmitoylphosphatidylcholine reduces the surface tension of the alveolar liquid, facilitating gas exchange and preventing alveolar collapse . The compound’s structure includes a hydrophilic head and hydrophobic tails, allowing it to form a monolayer at the air-liquid interface in the lungs . This arrangement reduces the energy required for alveolar expansion and contraction during breathing .

Comparison with Similar Compounds

Structural and Molecular Comparisons

The table below summarizes key structural and molecular differences between 1,1-Diethyl-3,3-diheptylurea and its analogs:

Compound Name	Substituents	Molecular Formula	Molecular Weight (g/mol)	Key Properties/Applications	Reference
1,1-Diethyl-3,3-diheptylurea*	Ethyl, Heptyl	C₁₉H₃₈N₂O	~310.5	High lipophilicity; potential surfactant or lipid carrier	[2,17]
1,1-Diethyl-3,3-dipropylurea	Ethyl, Propyl	C₁₁H₂₄N₂O	200.32	Intermediate hydrophobicity; research applications	[17]
1,3-Diethyl-1,3-diphenylurea	Ethyl, Phenyl	C₁₅H₁₆N₂O	240.30	Anti-inflammatory, antioxidant; aromatic rigidity	[13,16]
1,1-Diethylurea	Ethyl	C₅H₁₂N₂O	116.16	Simple structure; baseline for urea derivative studies	[20]

Key Observations:

• Substituent Effects :
  • Alkyl Chain Length : Longer chains (e.g., heptyl vs. propyl) enhance lipophilicity, reducing water solubility but improving compatibility with lipid membranes or organic solvents .
  • Aromatic vs. Aliphatic Groups : Phenyl substituents (e.g., in 1,3-Diethyl-1,3-diphenylurea) introduce rigidity and π-π interactions, favoring applications in materials science or as enzyme inhibitors .

Physicochemical Properties

• Melting Points and Solubility: Longer alkyl chains (heptyl) likely lower melting points compared to phenyl-substituted analogs due to reduced crystallinity . 1,1-Diethylurea (C₅H₁₂N₂O) is water-soluble, whereas diheptylurea is expected to be insoluble in water but soluble in nonpolar solvents .
• Spectroscopic Data :
  • FTIR peaks for urea derivatives typically include N-H stretches (~3199–3280 cm⁻¹) and C=O stretches (~1624–1690 cm⁻¹). Heptyl chains may introduce additional C-H stretching bands (~2850–2960 cm⁻¹) .